Cas no 76835-08-0 (1-(4-Bromophenyl)piperazine dihydrochloride)

• Product Name: 1-(4-Bromophenyl)piperazine dihydrochloride
• CAS No: 76835-08-0
• MF: C₁₀H₁₅BrCl₂N₂
• MW: 314.049499750137
• MDL: MFCD03540943
• CID: 5240199
• PubChem ID: 19817077
• Update Time: 2025-11-06

1-(4-Bromophenyl)piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)piperazine dihydrochloride
• 1-(4-Bromophenyl)piperazine dihydrochloride

• MDL： MFCD03540943
• Inchi： 1S/C10H13BrN2.2ClH/c11-9-1-3-10(4-2-9)13-7-5-12-6-8-13;;/h1-4,12H,5-8H2;2*1H
• InChI Key： WRMPDMDCAPSLJB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1CCNCC1.Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 149
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(4-Bromophenyl)piperazine dihydrochloride

Comprehensive Overview of 1-(4-Bromophenyl)piperazine Dihydrochloride (CAS No. 76835-08-0)

1-(4-Bromophenyl)piperazine dihydrochloride (CAS No. 76835-08-0) is a specialized organic compound widely utilized in pharmaceutical research and chemical synthesis. This compound, characterized by its bromophenyl and piperazine moieties, serves as a critical intermediate in the development of bioactive molecules. Its unique structural features make it a valuable tool for scientists exploring neurotransmitter modulation and receptor binding studies.

The growing interest in 1-(4-Bromophenyl)piperazine dihydrochloride is driven by its applications in central nervous system (CNS) research. Recent studies highlight its potential role in understanding serotonin receptors, a hot topic in neuroscience due to the rising focus on mental health and cognitive disorders. Researchers frequently search for "piperazine derivatives in CNS drugs" or "bromophenyl compounds for neuroresearch," reflecting the compound's relevance in cutting-edge science.

From a synthetic chemistry perspective, CAS No. 76835-08-0 is prized for its versatility. It acts as a building block for heterocyclic compounds, which are foundational in drug discovery. The dihydrochloride salt form enhances its solubility, making it preferable for experimental protocols. Laboratories often inquire about "piperazine-based scaffold synthesis" or "bromophenyl intermediates for medicinal chemistry," underscoring its industrial importance.

Quality and purity are paramount when working with 1-(4-Bromophenyl)piperazine dihydrochloride. Analytical techniques like HPLC and NMR are employed to verify its specifications, ensuring reproducibility in research. The compound's stability under controlled conditions aligns with the increasing demand for "high-purity research chemicals"—a trending search term among academic and pharmaceutical professionals.

Environmental and safety considerations are also integral to discussions about CAS No. 76835-08-0. While not classified as hazardous, proper handling protocols are emphasized in alignment with green chemistry principles. This resonates with the global push for "sustainable chemical synthesis," a frequently searched topic in scientific communities.

In summary, 1-(4-Bromophenyl)piperazine dihydrochloride bridges multiple disciplines—from neuroscience to synthetic chemistry. Its structural adaptability and research utility ensure its continued prominence in scientific literature. As inquiries about "piperazine derivatives' pharmacological effects" surge, this compound remains a cornerstone for innovation.